Cas no 93527-54-9 (tert-butyl (2S,4R)-4-(tert-butoxy)pyrrolidine-2-carboxylate)

Tert-butyl (2S,4R)-4-(tert-butoxy)pyrrolidine-2-carboxylate is a chiral pyrrolidine derivative widely used as a key intermediate in organic synthesis and pharmaceutical applications. Its stereochemically defined structure, featuring both tert-butoxy and carboxylate functional groups, enhances its utility in asymmetric synthesis and peptide modifications. The tert-butyl protecting groups improve stability and solubility, facilitating handling and purification. This compound is particularly valuable in the synthesis of bioactive molecules, including protease inhibitors and other pharmacologically active compounds. Its rigid pyrrolidine scaffold contributes to conformational control, making it a preferred choice for stereoselective transformations. High purity and consistent performance underscore its reliability in research and industrial settings.

tert-butyl (2S,4R)-4-(tert-butoxy)pyrrolidine-2-carboxylate structure

93527-54-9 structure

Product Name:tert-butyl (2S,4R)-4-(tert-butoxy)pyrrolidine-2-carboxylate

CAS No:93527-54-9

MF:C₁₃H₂₅NO₃

MW:243.342504262924

CID:872210

PubChem ID:56777183

Update Time:2025-10-29

tert-butyl (2S,4R)-4-(tert-butoxy)pyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- L-Proline, 4-(1,1-dimethylethoxy)-, 1,1-dimethylethyl ester, trans-
- H-HYP(TBU)-OTBU.HCL
- L-Proline, 4-(1,1-dimethylethoxy)-, 1,1-dimethylethyl ester, (4R)-
- (2S,4R)-tert-Butyl 4-(tert-butoxy)pyrrolidine-2-carboxylate
- tert-Butyl (2S,4R)-4-(tert-Butoxy)pyrrolidine-2-carboxylate
- HYP(OT-BU)OT-BU
- tert-butyl (2S,4R)-4-[(2-methylpropan-2-yl)oxy]pyrrolidine-2-carboxylate
- 93527-54-9
- FD21746
- (2S,4R)-tert-Butyl4-(tert-butoxy)pyrrolidine-2-carboxylate
- CS-0058396
- EN300-6510999
- SCHEMBL594328
- tert-butyl (2S,4R)-4-(tert-butoxy)pyrrolidine-2-carboxylate
- Inchi： 1S/C13H25NO3/c1-12(2,3)16-9-7-10(14-8-9)11(15)17-13(4,5)6/h9-10,14H,7-8H2,1-6H3/t9-,10+/m1/s1
- InChI Key： YXZJRETWUVFEFX-ZJUUUORDSA-N
- SMILES： O(C(C)(C)C)[C@H]1CN[C@H](C(=O)OC(C)(C)C)C1

Computed Properties

Exact Mass: 243.18344366g/mol
Monoisotopic Mass: 243.18344366g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 5
Complexity: 275
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 47.6
XLogP3: 1.8

tert-butyl (2S,4R)-4-(tert-butoxy)pyrrolidine-2-carboxylate Pricemore >>

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Chemenu	CM391636-1g	tert-butyl (2S,4R)-4-(tert-butoxy)pyrrolidine-2-carboxylate	93527-54-9	95%+	1g	$181	2024-07-19
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBXA3161-1G	tert-butyl (2S,4R)-4-(tert-butoxy)pyrrolidine-2-carboxylate	93527-54-9	95%	1g	￥ 1,214.00	2023-04-12
Enamine	EN300-6510999-0.05g	tert-butyl (2S,4R)-4-(tert-butoxy)pyrrolidine-2-carboxylate	93527-54-9		0.05g	$563.0	2023-05-31
Enamine	EN300-6510999-0.1g	tert-butyl (2S,4R)-4-(tert-butoxy)pyrrolidine-2-carboxylate	93527-54-9		0.1g	$591.0	2023-05-31
Enamine	EN300-6510999-0.25g	tert-butyl (2S,4R)-4-(tert-butoxy)pyrrolidine-2-carboxylate	93527-54-9		0.25g	$617.0	2023-05-31
Enamine	EN300-6510999-0.5g	tert-butyl (2S,4R)-4-(tert-butoxy)pyrrolidine-2-carboxylate	93527-54-9		0.5g	$645.0	2023-05-31
Enamine	EN300-6510999-1.0g	tert-butyl (2S,4R)-4-(tert-butoxy)pyrrolidine-2-carboxylate	93527-54-9		1g	$671.0	2023-05-31
Enamine	EN300-6510999-2.5g	tert-butyl (2S,4R)-4-(tert-butoxy)pyrrolidine-2-carboxylate	93527-54-9		2.5g	$1315.0	2023-05-31
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